Mechanism of initiation of cumene autoxidation by palladium(0) complexes
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2971000788B
Abstract
Chain initiation in the liquid-phase autoxidation of cumene at 35° catalysed by the palladium(0) complex (Ph3P)4Pd, occurs via hydroperoxide decomposition and not via an “oxygen activation” mechanism.
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Journal Name：Journal of the Chemical Society D: Chemical Communications
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CAS no.: 10438-96-7
